N-(2-benzoyl-4-chlorophenyl)-3,5-dimethoxybenzamide
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Description
N-(2-benzoyl-4-chlorophenyl)-3,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H18ClNO4 and its molecular weight is 395.84. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry Applications
Selective Benzoylation in Nucleoside Synthesis
The selective 2'-benzoylation at the cis 2',3'-diols of protected ribonucleosides, as reported by Kempe et al. (1982), illustrates the use of benzoyl derivatives in the synthesis of RNA and DNA-RNA mixtures. This method facilitates the preparation of protected ribonucleosides, which are crucial for oligoribonucleotide synthesis on solid support, highlighting the compound's role in enhancing synthetic methodologies for nucleic acid analogs (Kempe et al., 1982).
Material Science and Corrosion Inhibition
Corrosion Inhibition
Chafiq et al. (2020) investigated compounds with structural similarity to N-(2-benzoyl-4-chlorophenyl)-3,5-dimethoxybenzamide for their corrosion inhibition properties on mild steel in acidic environments. Their study demonstrated that specific benzamide derivatives provide effective corrosion protection, suggesting potential applications of similar compounds in developing environmentally friendly corrosion inhibitors (Chafiq et al., 2020).
Pharmaceutical Research
Anticonvulsant Screening
Afolabi et al. (2012) conducted anticonvulsant screening of N-(2,6-diisopropylphenyl) benzamides, which are structurally related to this compound. Their research showed partial protection against chemically induced seizures in mice, suggesting the relevance of benzamide derivatives in developing new antiepileptic drugs (Afolabi et al., 2012).
Crystallographic Studies
Molecular Conformation Analysis
The crystallographic analysis conducted by Gowda et al. (2008) on N-(2,4-dichlorophenyl)benzamide and related compounds provides insight into the molecular conformations and intermolecular interactions of benzamide derivatives. These studies are crucial for understanding the structural basis of the biological activity and material properties of such compounds (Gowda et al., 2008).
Properties
IUPAC Name |
N-(2-benzoyl-4-chlorophenyl)-3,5-dimethoxybenzamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H18ClNO4/c1-27-17-10-15(11-18(13-17)28-2)22(26)24-20-9-8-16(23)12-19(20)21(25)14-6-4-3-5-7-14/h3-13H,1-2H3,(H,24,26) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTUQDWVGPWFOFO-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(=O)C3=CC=CC=C3)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClNO4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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